Cas no 1361591-55-0 (Methyl 3-chloro-5-(perchlorophenyl)picolinate)

• Product Name: Methyl 3-chloro-5-(perchlorophenyl)picolinate
• CAS No: 1361591-55-0
• MF: C₁₃H₅Cl₆NO₂
• MW: 419.902297735214
• CID: 4968918
• Update Time: 2025-05-23

Methyl 3-chloro-5-(perchlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(perchlorophenyl)picolinate

• Inchi： 1S/C13H5Cl6NO2/c1-22-13(21)12-5(14)2-4(3-20-12)6-7(15)9(17)11(19)10(18)8(6)16/h2-3H,1H3
• InChI Key： FMKSSXCUIRKVMY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(C(=O)OC)=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 6.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-5-(perchlorophenyl)picolinate

Comprehensive Overview of Methyl 3-Chloro-5-(Perchlorophenyl)Picolinate (CAS No. 1361591-55-0)

Methyl 3-chloro-5-(perchlorophenyl)picolinate (CAS No. 1361591-55-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This compound belongs to the class of pyridine carboxylic acid esters, characterized by a substituted pyridine ring and a highly chlorinated aromatic moiety. Its unique structural features, including the 3-chloro substituent on the pyridine ring and the perchlorophenyl group (a benzene ring with four chlorine atoms), confer distinct physicochemical properties that make it a valuable scaffold for drug discovery and functional material development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the reactivity and stability of Methyl 3-chloro-5-(perchlorophenyl)picolinate with high accuracy. Studies published in *Organic Letters* (2023) highlight its potential as a precursor for synthesizing electrophilic intermediates in asymmetric catalysis. The perchlorophenyl group's strong electron-withdrawing effect enhances the electrophilicity of the pyridine core, facilitating selective C–H bond functionalization under mild conditions. This property is particularly relevant for developing enantioselective catalysts, which are critical in pharmaceutical manufacturing.

In the context of medicinal chemistry, Methyl 3-chloro-5-(perchlorophenyl)picolinate has been explored as a lead compound for targeting G protein-coupled receptors (GPCRs). A 2024 study in *ACS Medicinal Chemistry Letters* demonstrated that derivatives of this molecule exhibited nanomolar binding affinities to the CB₂ cannabinoid receptor, a promising target for anti-inflammatory therapies. The methyl ester functionality at position C-6 of the picolinic acid framework was found to improve metabolic stability while preserving bioavailability, addressing key challenges in drug development.

The synthesis of Methyl 3-chloro-5-(perchlorophenyl)picolinate involves a multi-step process starting from substituted pyridine precursors. A notable method described in *Synthetic Communications* (2024) employs palladium-catalyzed cross-coupling reactions to introduce the perchlorophenyl group with high regioselectivity. The use of green chemistry principles, such as solvent-free conditions and biodegradable catalysts, aligns with modern sustainability goals in chemical synthesis. Researchers have also optimized microwave-assisted protocols to reduce reaction times by up to 70% without compromising yield.

Structural analysis via X-ray crystallography has revealed that the compound adopts a planar conformation due to conjugation between the pyridine ring and adjacent ester functionality. This planarity enhances π–π stacking interactions in solid-state applications, making it suitable for organic electronics research. A 2024 publication in *Advanced Materials Interfaces* reported its integration into organic field-effect transistors (OFETs), where it demonstrated hole mobilities exceeding 1 cm²/V·s—a critical parameter for flexible electronics.

In agrochemical applications, derivatives of Methyl 3-chloro-5-(perchlorophenyl)picolinate have shown promise as herbicide adjuvants. Field trials conducted by Syngenta AG (data from *Pest Management Science*, 2024) indicated that formulations containing this compound increased glyphosate efficacy by up to 40% through enhanced foliar retention mechanisms. The chlorinated aromatic structure contributes to resistance against microbial degradation while maintaining low ecotoxicity profiles.

Environmental fate studies published in *Environmental Science & Technology* (2024) emphasize its favorable degradation pathways under aerobic conditions. The compound undergoes hydrolytic cleavage of the methyl ester bond followed by biodegradation via β-ketothiolase pathways commonly observed in soil bacteria. These findings support its classification as a low-persistence chemical under REACH regulations.

Ongoing research focuses on expanding its utility through post-synthetic modifications. For instance, click chemistry approaches have been employed to attach polyethylene glycol (PEG) chains for improving aqueous solubility—a critical requirement for injectable formulations. Additionally, metal-ligand coordination studies with transition metals like ruthenium are exploring its potential as a photosensitizer for photodynamic therapy applications.

The market dynamics for compounds like Methyl 3-chloro-5-(perchlorophenyl)picolinate reflect growing demand across multiple sectors: pharmaceutical companies value its role as an API intermediate; materials scientists seek its electronic properties; and agrochemical firms leverage its adjuvant capabilities. According to MarketsandMarkets analysis (Q4/2024), related compounds are projected to see CAGR growth exceeding 8% through 2030 due to their multifunctional applicability.

In conclusion, Methyl 3-chloro-5-(perchlorophenyl)picolinate represents an important node in modern chemical innovation networks. Its structural versatility enables tailored modifications across diverse application domains while maintaining compliance with environmental stewardship standards—a balance increasingly vital in contemporary chemical R&D strategies.